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Compound of Interest

Compound Name: Tboa-(DL)

Cat. No.: B12353023

Get Quote

Targeting Excitatory Amino Acid Transporters (EAATs) in the Central Nervous System

Executive Summary & Mechanism of Action
DL-TBOA (DL-threo-β-Benzyloxyaspartic acid) is a potent, competitive, non-transportable

inhibitor of Excitatory Amino Acid Transporters (EAATs).[1] Unlike transportable inhibitors (e.g.,

L-trans-PDC), DL-TBOA binds to the transporter but is not translocated across the membrane,

preventing heteroexchange-induced glutamate release. This property makes it the gold

standard for isolating the physiological role of glutamate uptake in vivo.

Mechanistic Causality
The administration of DL-TBOA blocks the reuptake of glutamate (Glu) by astrocytes (GLT-

1/EAAT2, GLAST/EAAT1) and neurons (EAAC1/EAAT3).

Primary Effect: Immediate accumulation of extracellular glutamate ([Glu]ext) in the synaptic

cleft.

Secondary Effect: Spillover of glutamate to extrasynaptic NMDA receptors.
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Physiological Readout: Hyperexcitability, seizure induction, or altered nociception depending

on the injection site.

Key Pharmacological Parameters
Parameter Value Significance

IC50 (EAAT2) ~6 µM
High potency against the

primary astrocytic transporter.

IC50 (EAAT1) ~70 µM Lower potency against GLAST.

BBB Permeability Poor

Must be administered directly

into the CNS (ICV, Intrathecal,

or Local Microinjection).

Molecular Weight 239.23 g/mol

Small molecule, diffuses

readily through microdialysis

membranes.

Preparation & Solubility Protocol
Critical Warning: Improper solubilization is the most common failure point. DL-TBOA is

hydrophobic. While soluble in DMSO, high DMSO concentrations are neurotoxic.

Recommended Vehicle Formulation
For in vivo use, the final vehicle should be Artificial Cerebrospinal Fluid (ACSF) or Ringer's

Solution with <0.5% DMSO if possible.

Stock Solution (100 mM):

Dissolve DL-TBOA in 100% DMSO.

Storage: Aliquot and store at -20°C (stable for 3-6 months).

Working Solution (10 µM – 500 µM):

Step A: Warm the ACSF to 37°C.
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Step B: Vortex the stock solution.

Step C: Dilute the stock directly into warm ACSF while vortexing rapidly.

Note: DL-TBOA is soluble in water/ACSF up to ~5 mM with gentle warming.[1] For

microdialysis (typically 100-500 µM), DMSO is often unnecessary if the buffer is warm and

pH is neutral (7.4).

Method A: Reverse Microdialysis (Retrodialysis)
Best for: Simultaneous drug delivery and measurement of extracellular glutamate levels in

awake, freely moving animals.

Rationale
Reverse microdialysis utilizes the concentration gradient across the probe membrane to deliver

the drug out of the probe while collecting dialysate in. This avoids the volume trauma

associated with microinjection.

Protocol Steps
Probe Selection: Use a probe with a membrane length of 1–2 mm (e.g., CMA 11 or CMA 12)

and a cut-off of 6–20 kDa.

Surgical Implantation:

Stereotaxically implant the guide cannula targeting the region of interest (e.g., Rat

Hippocampus CA1: AP -3.8, ML -1.5, DV -3.4).[2]

Allow 5–7 days for recovery to minimize inflammation artifacts.

Perfusion Setup:

Flow Rate: 1.0 – 2.0 µL/min.

Baseline: Perfuse standard ACSF for 90–120 minutes to establish stable basal glutamate

levels.

Drug Administration (Retrodialysis):
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Switch the inlet tubing to the syringe containing DL-TBOA (100 µM – 1 mM) in ACSF.

Correction Factor: The concentration delivered to the tissue is 10–20% of the perfusate

concentration (depending on probe recovery).

Example: To achieve ~50 µM in the tissue, perfuse with 500 µM DL-TBOA.

Sample Collection:

Collect fractions every 10–20 minutes.

Analyze via HPLC-ECD or HPLC-FLD (OPA derivatization) for Glutamate/Aspartate.

Data Visualization: Microdialysis Workflow
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Caption: Schematic of reverse microdialysis. DL-TBOA diffuses out of the probe to block

EAATs, causing local Glutamate to rise and diffuse back into the probe for analysis.

Method B: Local Stereotaxic Microinjection
Best for: Behavioral studies (seizures, pain) or acute electrophysiology.

Rationale
Delivers a defined bolus. Unlike microdialysis, the concentration is not diluted by a membrane,

so lower concentrations (closer to the IC50) can be injected, though diffusion is less controlled.

Protocol Steps
Anesthesia: Isoflurane (induction 4%, maintenance 1.5-2%).[3]
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Cannula: Use a 33-gauge internal cannula projecting 1 mm beyond the guide.

Injection Parameters:

Volume: 0.2 – 0.5 µL (Mice) / 0.5 – 1.0 µL (Rats). Do not exceed these volumes to avoid

physical tissue damage.

Rate: 0.1 µL/min (very slow infusion is critical).

Concentration: 50 µM – 200 µM DL-TBOA in sterile ACSF.

Diffusion Time: Leave the needle in place for 5–10 minutes post-injection to prevent

backflow.

Method C: Intrathecal Administration
Best for: Spinal cord nociception (pain) research.

Protocol Steps
Access: Direct lumbar puncture (L5-L6 interspace) in awake mice or catheterization in rats.

Volume: Max 5 µL (Mice) / 10 µL (Rats).

Dose: 1 – 10 nmol per animal.

Readout: Hyperalgesia (increased sensitivity) or spontaneous nociceptive behaviors (licking,

biting).

Expected Results & Interpretation
Quantitative Benchmarks
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Readout Control (ACSF) DL-TBOA Treated Interpretation

Basal [Glu]ext 0.5 – 2.0 µM 5.0 – 50.0 µM

Massive accumulation

due to uptake

blockade.

Clearance Time < 1 sec > 10 sec

Delayed clearance of

synaptically released

glutamate.

Behavior Normal exploration
Seizures /

Hyperactivity

Excitotoxicity

threshold exceeded.

Pathway Mechanism
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Caption: Mechanism of DL-TBOA. By competitively blocking the EAAT transporter, TBOA

prevents glutamate clearance, leading to receptor over-activation.

Troubleshooting & Controls
Precipitation: If crystals form in the syringe, the concentration is too high or the temperature

dropped. Keep the syringe warm or lower the concentration to <500 µM.
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Toxicity: If animals die immediately or show severe status epilepticus, reduce the dose by

50%. DL-TBOA is extremely potent in vivo.

Control: Use D-Aspartate (transportable substrate) to contrast with TBOA (non-transportable

inhibitor) or vehicle-only injections.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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DL-TBOA]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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